2-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-5-((3-morpholinopropyl)amino)oxazole-4-carbonitrile

• IUPAC Name: 2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-5-(3-morpholin-4-ylpropylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H31N5O4S/c1-18-7-11-28(12-8-18)33(29,30)20-5-3-19(4-6-20)22-26-21(17-24)23(32-22)25-9-2-10-27-13-15-31-16-14-27/h3-6,18,25H,2,7-16H2,1H3
• InChI Key: HDDLQFIIHQGYNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCCCN4CCOCC4)C#N
• Molecular Formula: C23H31N5O4S
• Molecular Weight: 473.6 g/mol

Description

2-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-5-((3-morpholinopropyl)amino)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H31N5O4S and its molecular weight is 473.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Heterocyclic Compounds : The synthesis of 5-alkylamino-1,3-oxazole-4-carbonitriles, including those with morpholinopropyl substituents, has been explored for their potential in creating novel heterocyclic frameworks. These compounds are synthesized through reactions that involve the formation of intermediate structures, which further undergo recyclization to yield complex heterocyclic systems. Such synthetic pathways are crucial for developing new pharmaceuticals and materials with specific biological or chemical properties (Chumachenko et al., 2014).

Antimicrobial Activities : The synthesis of triazole derivatives, including those with morpholine or piperazine components, has been reported. These compounds have been evaluated for their antimicrobial activities, demonstrating the potential for the development of new antibacterial and antifungal agents. Such research highlights the importance of heterocyclic compounds in addressing the need for new antimicrobial therapies (Bektaş et al., 2007).

Anticancer Evaluation : Novel 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles have been synthesized and their anticancer activities evaluated. These compounds showed promising growth inhibitory and cytostatic activities against several cancer cell lines, suggesting their potential as scaffolds for developing new anticancer drugs. The selectivity towards leukemia, renal, and breast cancer subpanels underscores the importance of structural modifications in enhancing therapeutic efficacy (Kachaeva et al., 2018).

Biological Activity of Sulfonyl-Triazolyl Derivatives : The synthesis of sulfonyl-1H-1,2,3-triazolyl-thiomorpholine 1,1-dioxide derivatives has been explored, with compounds exhibiting significant in vitro antibacterial and free radical scavenging activities. This research demonstrates the versatile nature of heterocyclic compounds in developing agents with diverse biological activities (Sreerama et al., 2020).